Cas no 681266-21-7 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide)

• Product Name: N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide
• CAS No: 681266-21-7
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 5818599
• PubChem ID: 3323040
• Update Time: 2025-07-17

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,6-dihydro-5,5-dioxido-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-2-phenoxy-
• Oprea1_091789
• HMS2976F08
• F0541-0179
• CHEMBL1870173
• MLS001167769
• SMR000805849
• 681266-21-7
• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenoxyacetamide
• AKOS024581888
• N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-phenoxyacetamide
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide

• Inchi： 1S/C19H17N3O4S/c23-18(11-26-15-9-5-2-6-10-15)20-19-16-12-27(24,25)13-17(16)21-22(19)14-7-3-1-4-8-14/h1-10H,11-13H2,(H,20,23)
• InChI Key： AYHXARJGDOTJAM-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C2CS(=O)(=O)CC2=1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 383.09397721g/mol
• Monoisotopic Mass: 383.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 717.4±60.0 °C(Predicted)
• pka: 11.93±0.20(Predicted)

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide

Professional Introduction to N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide and CAS No. 681266-21-7

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in the field of pharmaceutical research. This compound, identified by the CAS number 681266-21-7, has garnered considerable attention due to its unique chemical properties and promising applications in medicinal chemistry. The presence of multiple heterocyclic rings and functional groups in its molecular framework makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The compound’s structure consists of a thiophene ring system appended with a pyrazole moiety, both of which are well-documented for their pharmacological activities. The 5,5-dioxo substituent at the thiophene ring introduces a high degree of electrophilicity, which can be exploited in various chemical reactions and interactions. Additionally, the 2-phenoxyacetamide moiety contributes to the compound’s solubility and bioavailability, making it a suitable candidate for further pharmacokinetic studies.

In recent years, there has been a surge in research focused on developing new derivatives of heterocyclic compounds with potential therapeutic benefits. The thiophene-pyrazole hybrid structure found in N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide is particularly intriguing because it combines the advantageous properties of both scaffold systems. Thiophene derivatives are known for their antimicrobial and anti-inflammatory properties, while pyrazole compounds have shown promise in treating neurological disorders and cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex ring systems. The use of these techniques not only enhances the efficiency of the synthesis but also allows for the introduction of various functional groups at specific positions within the molecule.

The pharmacological profile of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide has been extensively evaluated in vitro and in vivo. Preliminary studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The compound’s ability to modulate these pathways suggests that it may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with biological targets like kinases and proteases has been explored as a possible mechanism for its anti-cancer effects.

The structural features of this compound also make it an attractive candidate for further derivatization to enhance its pharmacological properties. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the compound’s bioactivity and selectivity. For instance, replacing the phenoxy group with other aromatic or heterocyclic moieties could alter the compound’s solubility profile or binding affinity to biological targets.

In conclusion, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-phenoxyacetamide, identified by CAS number 681266-21-7, represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it a valuable tool for researchers working on developing new therapeutic agents. As further studies continue to uncover its potential applications, this compound is poised to play a crucial role in the next generation of medicinal innovations.